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Compound of Interest

Compound Name: Benzyltributylammonium chloride

Cat. No.: B145989 Get Quote

Technical Safety Profile of
Benzyltributylammonium Chloride
An In-depth Guide for Researchers and Drug Development Professionals

This document provides a comprehensive technical overview of the safety information for

Benzyltributylammonium chloride (CAS No. 23616-79-7), a quaternary ammonium

compound frequently utilized as a phase transfer catalyst in organic synthesis.[1] The

information is compiled from various Safety Data Sheets (SDS) to ensure a thorough

understanding for professionals in research and development.

Chemical Identification and Physical Properties
Benzyltributylammonium chloride, also known as BTBAC, is a white, hygroscopic crystalline

powder.[1][2][3][4] It is freely soluble in water.[5][6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b145989?utm_src=pdf-interest
https://www.benchchem.com/product/b145989?utm_src=pdf-body
https://chemstock.ae/wp-content/uploads/2019/05/msds/56215MSDS.pdf
https://www.benchchem.com/product/b145989?utm_src=pdf-body
https://chemstock.ae/wp-content/uploads/2019/05/msds/56215MSDS.pdf
https://pim-resources.coleparmer.com/sds/78445.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyltributylammonium-chloride
https://jnfuturechemical.com/product/benzyltributylammonium-chloride-cas%EF%BC%9A23616-79-7/
https://www.fishersci.de/store/msds?partNumber=10072300&countryCode=DE&language=en
https://www.chembk.com/en/chem/Benzyl%20Tributyl%20Ammonium%20Chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 23616-79-7

Molecular Formula C₁₉H₃₄ClN[4][5][7]

Molecular Weight 311.93 - 311.94 g/mol [4][5][7][8]

Appearance White to ivory crystalline powder[1][2][3][4][6]

Melting Point 155 - 163 °C[4][5][6][8][9]

Decomposition Temperature 155 °C[5]

Solubility Freely soluble in water[5][6]

Stability
Stable under normal conditions, but is

hygroscopic[4][6][8][9][10]

Boiling Point No information available[5]

Flash Point
No information available[5] or Not Applicable[2]

[8]

Autoignition Temperature No data available[5] or Not Applicable[2][8]

Hazard Identification and GHS Classification
Benzyltributylammonium chloride is classified as a hazardous chemical under the Globally

Harmonized System (GHS). The primary hazards are related to acute oral toxicity, severe skin

corrosion, and serious eye damage.
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Hazard
Classification

Category GHS Code Signal Word

Acute Toxicity, Oral Category 4 H302 Warning[10]

Skin

Corrosion/Irritation
Category 1B/1C or 2 H314 / H315

Danger / Warning[5]

[7][10][11]

Serious Eye

Damage/Irritation
Category 1 or 2A H318 / H319

Danger / Warning[5]

[10][11]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3

(Respiratory System)
H335 Warning[5][10]

Hazard Statements:

H302: Harmful if swallowed.[7][8][10]

H314: Causes severe skin burns and eye damage.[7][11]

H315: Causes skin irritation.[3][10]

H319: Causes serious eye irritation.[3][10]

H335: May cause respiratory irritation.[5][10]

Toxicological Summary
While specific LD50/LC50 data are not available in the reviewed literature, the GHS

classification provides a basis for assessing its toxicity.[2][8]
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Toxicological Endpoint Result

Acute Oral Toxicity

Category 4: Harmful if swallowed.[7][10]

Ingestion may cause irritation of the digestive

tract.[2][8]

Skin Corrosion/Irritation

Category 1C response indicates corrosive

effects occur after exposure between 1 and 4

hours.[11] Other sources classify it as a

Category 2 irritant.[5][10]

Serious Eye Damage
Causes serious eye damage or irritation.[2][8]

[10][11]

Respiratory Irritation
Inhalation of dust causes respiratory tract

irritation.[2][8][10]

Carcinogenicity
Not listed as a carcinogen by ACGIH, IARC,

NTP, or OSHA.[2][11]

Experimental Protocol Note: Standard Safety Data Sheets summarize the results of

toxicological studies but do not provide detailed experimental methodologies. The

classifications are based on criteria established by regulatory bodies like OSHA and the UN

(GHS). For instance, "Skin Corrosion, Category 1C" is a standardized classification based on

the observation time for corrosive effects.[11]

Safe Handling, Storage, and Exposure Control
Proper handling and storage procedures are critical to minimize risk. No official occupational

exposure limits (OELs) have been established for this compound.[1]

Handling Procedures:

Use with adequate ventilation and minimize dust generation.[2]

Avoid contact with eyes, skin, and clothing.[2]

Wash hands thoroughly after handling.[2]
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Do not eat, drink, or smoke when using this product.[10]

Storage Conditions:

Store in a cool, dry, well-ventilated area.[2]

Keep containers tightly closed to prevent moisture absorption (hygroscopic).[2][7]

Store away from incompatible materials, such as strong oxidizing agents.[2][4][6][8][9]

Personal Protective Equipment (PPE) Workflow: The selection of appropriate PPE is directly

dictated by the identified hazards.

Identified Hazards Required Personal Protective Equipment

H302: Harmful if Swallowed

H314: Causes Severe Skin Burns

Impervious Gloves

Protective Clothing

H318: Causes Serious Eye Damage
Chemical Safety Goggles /

Face Shield

H335: May Cause Respiratory Irritation
NIOSH-approved Respirator

(if dust is generated)

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

1. Move to Fresh Air
2. Give Oxygen/Artificial Respiration if needed

1. Remove Contaminated Clothing
2. Flush Skin with Plenty of Water (15+ min)

1. Rinse with Water (15+ min)
2. Remove Contact Lenses if possible

3. Continue Rinsing

1. Rinse Mouth
2. Give 2-4 cups of Milk or Water

3. DO NOT Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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